molecular formula C17H15N3O2S2 B2911238 N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide CAS No. 896348-82-6

N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide

Cat. No. B2911238
CAS RN: 896348-82-6
M. Wt: 357.45
InChI Key: SNQNLOHRTWDQSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, also known as AMTB, is a small molecule that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the significant research areas is neuroscience, where N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide has been shown to be a potent and selective antagonist of the transient receptor potential melastatin 8 (TRPM8) ion channel. TRPM8 channels are involved in the sensation of cold and are also implicated in various pathological conditions, including neuropathic pain and prostate cancer.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in the synthesis of pyrimidobenzothiazoles , suggesting that this compound may interact with similar biological targets.

Mode of Action

It is known that similar compounds can undergo halocyclization and iodosulfonylation under mild conditions . This suggests that the compound may interact with its targets through similar chemical reactions, leading to changes in the target molecules.

Biochemical Pathways

Given the compound’s potential interactions with biological targets, it may influence pathways related to the synthesis and function of pyrimidobenzothiazoles .

Result of Action

Based on the compound’s potential interactions with biological targets, it may influence the synthesis and function of pyrimidobenzothiazoles , which could have various downstream effects at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide is its selectivity for TRPM8 channels, which allows for the specific targeting of this ion channel. However, one of the limitations of N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide is its poor solubility, which can make it challenging to use in some experimental settings.

Future Directions

The potential applications of N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide in various fields of scientific research have led to numerous future directions for its study. One of the significant areas of research is the development of more potent and selective TRPM8 antagonists. Additionally, the therapeutic potential of N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide in various pathological conditions, including neuropathic pain and prostate cancer, warrants further investigation.
Conclusion
In conclusion, N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide is a small molecule with significant potential in various fields of scientific research. Its selectivity for TRPM8 channels and its demonstrated biochemical and physiological effects make it a promising candidate for the development of novel therapeutics. Further research in this area is necessary to fully understand the potential applications of N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide and to develop more potent and selective TRPM8 antagonists.

Synthesis Methods

The synthesis of N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide involves the reaction of 2-aminobenzo[d]thiazole with 4-(methylthio)benzoyl chloride in the presence of a base. This reaction yields N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide as a white solid with a melting point of 230-232°C.

properties

IUPAC Name

N-(6-acetamido-1,3-benzothiazol-2-yl)-4-methylsulfanylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O2S2/c1-10(21)18-12-5-8-14-15(9-12)24-17(19-14)20-16(22)11-3-6-13(23-2)7-4-11/h3-9H,1-2H3,(H,18,21)(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SNQNLOHRTWDQSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.